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Compound of Interest

Compound Name: Gold(lll) oxide

Cat. No.: B073181

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and application of
gold(lll) oxide (Au203) species in the catalytic oxidation of carbon monoxide (CO) at low
temperatures. While unsupported Auz0s is hot commonly employed as the primary catalyst, the
presence of Au3* or gold oxide species on various supports is crucial for high catalytic activity.
This document details the preparation of supported gold catalysts rich in gold oxide species,
their performance in CO oxidation, and the underlying reaction mechanisms.

Introduction to Gold Oxide in CO Oxidation

Gold, traditionally considered inert, exhibits remarkable catalytic activity when dispersed as
nanoparticles on metal oxide supports.[1] For low-temperature CO oxidation, a reaction critical
for applications such as automotive exhaust purification and gas masks, the oxidation state of
gold plays a pivotal role.[2] As-prepared supported gold catalysts often contain Au(lll) species,
which are precursors to the active sites.[3] The interaction between these gold oxide species
and the support material is a key factor in determining the catalyst's activity and stability.[4]

Catalyst Performance Data

The catalytic performance of supported gold catalysts is highly dependent on the preparation
method, the choice of support, and the resulting gold particle size and oxidation state. The
following tables summarize quantitative data from studies on catalysts where gold oxide
species are present and influential.
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Table 1: Performance of Au/y-Al203 Catalysts in CO Oxidation

Au Loading Calcination

Catalyst Tso (°C)* T1o00 (°C)? Reference
(wt%) Temp. (°C)
Au/y-Al20s-
0.5 300 ~150 175 [5]
nanorod
Auly-Al20s-
] 0.5 300 ~275 350 [5]
commercial
Au/y-Al203-
0.5 700 ~250 300 [5]
nanorod
Au/y-Al20s-
) 0.5 700 ~350 400 [5]
commercial

1 Tso: Temperature at which 50% CO conversion is achieved. 2 T1o0: Temperature at which
100% CO conversion is achieved.

Table 2: Performance of Au/FeOx Catalysts in CO Oxidation

Stable CO

Catalyst (1 Support .
) Too (°C)? Conversion at Reference

wt% Au) Synthesis pH

30°C (after 6h)
Au/Fe_OH 6.7 62 11% [4]
Au/Fe_OH 8.2 - 20% [4]
Au/Fe_OH 9.7 - 41% [4]
Au/Fe_OH 11.2 25 53% [4]

3 Too: Temperature at which 90% CO conversion is achieved.

Experimental Protocols
Synthesis of Supported Gold Catalysts
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The following protocols describe common methods for synthesizing supported gold catalysts
where gold oxide species are formed in situ.

Protocol 1: Deposition-Precipitation Method for Au/FeOx Catalyst[4]

This method is widely used to obtain highly dispersed gold nanoparticles with a strong
interaction with the support.

e Support Preparation: Prepare iron oxide supports by precipitation from an iron nitrate
solution at varying pH values (e.g., 6.7, 8.2, 9.7, 11.2) using a precipitating agent like NaOH.
Wash and dry the resulting iron hydroxide.

e Gold Deposition: Disperse the iron oxide support in deionized water. Heat the suspension to
70°C and add a solution of HAuCla. Adjust the pH to a constant value (e.g., 7) with NaOH
solution and age for 1 hour with stirring.

o Washing: Filter the catalyst precursor and wash thoroughly with hot deionized water until no
chloride ions are detected (tested with AgNOs solution).

e Drying and Calcination: Dry the catalyst at 80°C overnight, followed by calcination in air at a
specified temperature (e.g., 200-400°C) for several hours.

Protocol 2: Impregnation Method for Au/y-Al203 Catalyst[5]
This is a simpler method for loading gold onto a pre-existing support.

e Support Preparation: Use commercial y-Al203 or synthesize y-Al2O3 nanorods via a
hydrothermal method.

e Impregnation: Prepare an aqueous solution of HAuCls of a concentration calculated to
achieve the desired gold loading (e.g., 0.5 wt%). Add the y-Al20s support to the HAuUCla
solution.

e Drying: Allow the mixture to stand at room temperature for 24 hours to ensure diffusion of the
gold precursor into the support pores. Then, dry the sample under vacuum.
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Washing: Wash the dried product several times with distilled water and alcohol, followed by
centrifugal separation.

Calcination: Dry the catalyst and then calcine in air at the desired temperature (e.g., 300°C
or 700°C) for 4 hours.[5]

Catalytic CO Oxidation Reaction

This protocol outlines a typical setup for evaluating the catalytic activity of the prepared gold

catalysts.

Reactor Setup: Place a fixed-bed quartz microreactor in a temperature-controlled furnace.
Load a known amount of the catalyst (e.g., 100 mg) into the reactor.

Pre-treatment (optional): The catalyst may be pre-treated in a specific gas flow (e.g., air, He,
or a reducing atmosphere) at a certain temperature before the reaction to activate it.

Reaction Gas Mixture: Introduce a feed gas mixture with a defined composition (e.g., 1%
CO, 1% O2, and balance He or N2) into the reactor at a specific flow rate. The presence of
water vapor can also be investigated by passing the gas through a saturator.[3]

Temperature Program: Ramp the reactor temperature at a controlled rate (e.g., 2°C/min)
while continuously flowing the reaction gas mixture.

Product Analysis: Analyze the composition of the effluent gas from the reactor using an
online gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and
appropriate columns to separate CO, Oz, and COs..

Data Analysis: Calculate the CO conversion at each temperature point using the following
formula: CO Conversion (%) = ([CO]Jin - [CO]Jout) / [CO]Jin * 100

Diagrams
Experimental Workflow
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Caption: Experimental workflow for catalyst synthesis and CO oxidation testing.

Proposed Reaction Mechanism

A simplified representation of a proposed mechanism for CO oxidation on a supported gold
catalyst, highlighting the role of the gold-support interface.
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Caption: Proposed mechanism for CO oxidation at the Au-support interface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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